Cas no 32919-04-3 (Acetic acid,2,2,2-tribromo-, phenylmethyl ester)

Acetic acid,2,2,2-tribromo-, phenylmethyl ester structure
32919-04-3 structure
Product Name:Acetic acid,2,2,2-tribromo-, phenylmethyl ester
CAS No:32919-04-3
MF:C9H7Br3O2
MW:386.862680673599
CID:310298
PubChem ID:118362
Update Time:2025-04-19

Acetic acid,2,2,2-tribromo-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

    • Acetic acid,2,2,2-tribromo-, phenylmethyl ester
    • Benzyl tribromoacetate
    • benzyl 2,2,2-tribromoacetate
    • 32919-04-3
    • Q27236696
    • UNII-0F2DAV734D
    • EINECS 251-297-0
    • DTXSID80186573
    • SCHEMBL9579513
    • NS00029384
    • 0F2DAV734D
    • Inchi: 1S/C9H7Br3O2/c10-9(11,12)8(13)14-6-7-4-2-1-3-5-7/h1-5H,6H2
    • InChI Key: JYMUNLHUZAPKLC-UHFFFAOYSA-N
    • SMILES: BrC(C(=O)OCC1C=CC=CC=1)(Br)Br

Computed Properties

  • Exact Mass: 383.79951
  • Monoisotopic Mass: 383.8
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 2.127
  • Boiling Point: 335.7°Cat760mmHg
  • Flash Point: 156.8°C
  • Refractive Index: 1.638
  • PSA: 26.3
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